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Compound of Interest

Compound Name: 1,2-Epoxypentane

Cat. No.: B089766

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1,2-
Epoxypentane (CAS No. 1003-14-1), a reactive epoxide used in various chemical syntheses.
Due to its potential hazards, a thorough understanding of its properties and the implementation
of stringent safety protocols are imperative for all personnel involved in its use. This document
outlines the physical and chemical properties, hazard classifications, handling and storage
procedures, personal protective equipment recommendations, first-aid measures, and available
toxicological data to ensure a safe laboratory environment.

Core Safety and Physical Data

A summary of the essential physical, chemical, and safety data for 1,2-Epoxypentane is
presented in the tables below. This information is critical for risk assessment and the
implementation of appropriate safety controls.

Table 1: Physical and Chemical Properties of 1,2-
Epoxypentane
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Property Value Source(s)
CAS Number 1003-14-1 [11[2][3][4]
Molecular Formula CsH100 [2][31[4][5][6]
Molecular Weight 86.13 g/mol [1][2][6]
Appearance Colorl.ess' to almost colorless e

clear liquid
Boiling Point 89-90 °C @ 750 mmHg [1][4]
Melting Point -90 °C [6]
Density 0.83 g/mL at 25 °C [1][41[6]
Flash Point -5 °C (23 °F) - closed cup [1]

Vapor Pressure

70 hPa at 20 °C

[4]

Water Solubility

23 g/L at 20 °C

Refractive Index

n20/D 1.396

[1]14]

Table 2: GHS Hazard and Precautionary Information
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Precautiona

GHS . Hazard
Hazard . Signal ry
Pictogram(s Statement(s Source(s)
Class Word Statement(s
) )
)
P210, P233,
H225: Highly P240, P241,
Flammable flammable P242, P243,
o Flame Danger o [11151[7]
liquids liquid and P370+P378,
vapor. P403+P235,
P501
P261, P264,
H302 + H312  P270, P271,
o + H332: P280,
Acute toxicity ) )
(oral Exclamation Harmful if P301+P312,
ral,
mark, Health Danger swallowed, in  P302+P352+ [1109]
Dermal, )
) hazard contact with P312,
Inhalation) ) )
skin or if P304+P340+
inhaled. P312,
P362+P364
H319: P264, P280,
o Exclamation Causes P305+P351+
Eye irritation Danger ] [1107]
mark serious eye P338,
irritation. P337+P313
H351: P201, P202,
Carcinogenici  Health Suspected of  P280,
Danger _ [1][10]
ty hazard causing P308+P313,
cancer. P405
P264, P280,
) H315:
o Exclamation ) P302+P352,
Skin irritation Danger Causes skin [7]
mark S P332+P313,
irritation.
P362

Experimental Protocols for Safety Assessment
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Standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD), are crucial for evaluating the safety of chemicals like
1,2-Epoxypentane. While specific experimental reports for this compound are not readily
available in public literature, the following methodologies are representative of the types of
studies required for a comprehensive safety assessment.

Mutagenicity Testing: Bacterial Reverse Mutation Test
(Ames Test)

This test is a widely used method for identifying substances that can cause genetic mutations.

[3]

e Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli
with pre-existing mutations that leave them unable to synthesize an essential amino acid
(histidine for Salmonella, tryptophan for E. coli). The chemical in question is applied to a
culture of these bacteria. If the chemical is a mutagen, it will cause a reverse mutation,
allowing the bacteria to grow on a medium lacking the amino acid.[3]

» Methodology:

o Strain Selection: Use of multiple strains (e.g., TA98, TA100, TA1535, TA1537, and
WP2uvrA) to detect different types of mutations.

o Metabolic Activation: The test is conducted with and without a mammalian metabolic
activation system (S9 mix), typically derived from rat liver, to mimic metabolic processes in
the body.[3]

o Dose Selection: A preliminary toxicity assay is performed to determine a suitable
concentration range of 1,2-Epoxypentane.

o Exposure: The bacterial strains are exposed to various concentrations of 1,2-
Epoxypentane using the plate incorporation or pre-incubation method.[11]

o Incubation: Plates are incubated at 37°C for 48-72 hours.[11]

o Evaluation: The number of revertant colonies is counted and compared to the control
group. A significant, dose-dependent increase in revertant colonies indicates a mutagenic
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potential.[11]

Carcinogenicity Study: Long-Term Inhalation Bioassay
in Rodents

Long-term studies in animals are necessary to assess the potential of a substance to cause
cancer.[12]

e Principle: Rodents (typically rats and mice) are exposed to the test substance over a
significant portion of their lifespan to observe for the development of tumors.[1][5]

o Methodology:
o Animal Model: Fischer 344/N rats and B6C3F1 mice are commonly used strains.[1][12]

o Exposure Route: Inhalation is a relevant route of exposure for volatile compounds like 1,2-
Epoxypentane.[1][12]

o Dose Levels: At least three dose levels are used, along with a control group exposed to
clean air.[13] Dose levels are determined from shorter-term toxicity studies.

o Exposure Duration: Animals are typically exposed for 6 hours per day, 5 days a week, for
up to 2 years.[1][10]

o Observations: Animals are monitored for clinical signs of toxicity throughout the study.
Body weight and food consumption are recorded regularly.

o Pathology: At the end of the study, a complete necropsy is performed, and all organs and
tissues are examined for gross and microscopic evidence of tumors.[13]

Acute Dermal and Eye Irritation Testing

These tests evaluate the potential of a substance to cause local irritation upon contact with the
skin and eyes.

e Principle: The test substance is applied to the skin or into the eye of a test animal (historically
rabbits), and the resulting irritation is scored over a period of time.[6][8] In vitro methods
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using reconstructed human epidermis or corneal models are now preferred to reduce animal
testing.[14][15][16][17][18]

e Methodology (In Vivo - OECD 404 & 405):
o Animal Model: Albino rabbits are typically used.[8]

o Application: A small amount of 1,2-Epoxypentane is applied to a shaved patch of skin or
instilled into the conjunctival sac of one eye.[6][8]

o Observation Period: The application site is observed for signs of erythema (redness),
edema (swelling), and other effects at specified intervals (e.g., 1, 24, 48, and 72 hours).[6]

[8]

o Scoring: The severity of the irritation is scored according to a standardized system (e.g.,
Draize scale).[8]

o Methodology (In Vitro - e.g., OECD 439):

o Test System: A reconstructed human epidermis model (e.g., EpiSkin™, EpiDerm™) is
used.[14][16][17]

o Exposure: The test substance is applied topically to the tissue model for a defined period.
[14][17]

o Viability Assessment: After exposure, cell viability is determined using a quantitative assay
(e.g., MTT assay).[14][17]

o Classification: A reduction in cell viability below a certain threshold indicates that the
substance is an irritant.[14][17]

Mandatory Visualizations
Logical Workflow for Handling a 1,2-Epoxypentane Spill
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Spill of 1,2-Epoxypentane Occurs

Evacuate Immediate Area
& Alert Personnel

Assess Spill Size & Risk
(Consult SDS)

Is it manageable
by trgined personnel?

Is it a large or
uncontrolled release?

Large Spill

Don Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles & face shield
- Respirator with organic vapor cartridge
- Chemical-resistant apron/coveralls

Contact Emergency Services
& Facility Safety Officer

Ensure Adequate Ventilation Secure and Isolate the Area
(Use fume hood if possible) Prevent Entry

Contain Spill with
Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Collect Absorbed Material
into a Sealable Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a 1,2-Epoxypentane spill.
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Generalized Signaling Pathway of Epoxide Toxicity

As specific toxicological pathways for 1,2-Epoxypentane are not well-documented, this
diagram illustrates a generalized mechanism of toxicity for epoxides.

1,2-Epoxypentane

(Electrophilic Epoxide Ring)

Absorption
(Inhalation, Dermal, Oral)

Systemic Distribution

Metabolism Nucleophilic Attack by
(e.g., Epoxide Hydrolase, GST) Cellular Macromolecules

Alkylation
Detoxﬁlcqtlon & Exc_reuon DNA Adducts
(e.g., Diol Formation)

Mutations

Alkylation

Protein Adducts

Enzyme Inhibition &
Altered Protein Function

Cellular Damage &

Carcinogenesis Organ Toxicity

Click to download full resolution via product page
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Caption: Generalized pathway of epoxide-induced toxicity.

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is essential to minimize exposure and
prevent accidents.

e Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][19]

o

Avoid contact with skin and eyes.[5][19]

(¢]

Use non-sparking tools and take precautionary measures against static discharge.[5][7]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[5][7]

[¢]

Do not eat, drink, or smoke when using this product.[5]

o

Wear suitable protective clothing.[5]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]
o Recommended storage temperature is between 2°C and 8°C.[3][5][6]
o Ground and bond container and receiving equipment.[5][7]

o Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[19]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1,2-Epoxypentane.
» Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][13]

e Skin Protection:
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o Wear chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber).[13][20]
o Wear a chemical-resistant apron or coveralls to prevent skin contact.[13][19]

o If clothing becomes contaminated, remove it immediately and wash the affected skin area.
[13]

o Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-
approved respirator with an organic vapor cartridge.[1][18]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

 Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration. If breathing is difficult, trained personnel may administer oxygen. Seek
immediate medical attention.[11][14][21][22]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.[11][21][23]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[11][21][23]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9][11][22][23]

Fire-Fighting Measures
1,2-Epoxypentane is a highly flammable liquid.

o Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide.[7][24]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://downloads.regulations.gov/ATSDR-2019-0001-0078/attachment_15.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/dermal/epiderm/epiddocs/epidderm_invittox-508.pdf
https://downloads.regulations.gov/ATSDR-2019-0001-0078/attachment_15.pdf
https://www.researchgate.net/publication/22769632_Mutagenicity_of_aliphatic_epoxides
https://downloads.regulations.gov/ATSDR-2019-0001-0078/attachment_15.pdf
https://www.ncbi.nlm.nih.gov/books/NBK524893/
https://www.researchgate.net/publication/281520409_Eye_Irritation_Test_EIT_for_Hazard_Identification_of_Eye_Irritating_Chemicals_using_Reconstructed_Human_Cornea-like_Epithelial_RhCE_Tissue_Model
https://www.biotoxicity.com/index.php/services/mutagenicity-testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC3253670/
https://food.ec.europa.eu/document/download/8b96775f-19d3-482e-a7a2-6e602a8349fd_en?filename=gmo_rep-stud_mon-810_report-2016_ref-082.pdf
https://rrma-global.org/news-details/oecd-publishes-new-and-revised-test-guidelines-for-chemical-safety-assessment/MjE3MA==
https://www.biotoxicity.com/index.php/services/mutagenicity-testing
https://food.ec.europa.eu/document/download/8b96775f-19d3-482e-a7a2-6e602a8349fd_en?filename=gmo_rep-stud_mon-810_report-2016_ref-082.pdf
https://mutagenese.pasteur-lille.fr/wp-content/uploads/2021/01/Publi-Flamand.pdf
https://www.biotoxicity.com/index.php/services/mutagenicity-testing
https://food.ec.europa.eu/document/download/8b96775f-19d3-482e-a7a2-6e602a8349fd_en?filename=gmo_rep-stud_mon-810_report-2016_ref-082.pdf
https://mutagenese.pasteur-lille.fr/wp-content/uploads/2021/01/Publi-Flamand.pdf
https://www.thegoodscentscompany.com/data/rw1133701.html
https://www.biotoxicity.com/index.php/services/mutagenicity-testing
https://rrma-global.org/news-details/oecd-publishes-new-and-revised-test-guidelines-for-chemical-safety-assessment/MjE3MA==
https://mutagenese.pasteur-lille.fr/wp-content/uploads/2021/01/Publi-Flamand.pdf
https://www.benchchem.com/product/b089766?utm_src=pdf-body
https://www.env.go.jp/water/dojo/noyaku/hisan_risk/hyoka_jigyou/conf_doku01/ref01.pdf
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/Acute-Eye-Irritation-and-Skin-Sensitization-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[14]

Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental
contamination.

o Personal Precautions: Evacuate personnel from the area.[11] Ensure adequate ventilation.
[11] Avoid breathing vapors.[11] Wear appropriate PPE as described above.

o Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined
areas.[11]

¢ Methods for Cleaning Up:

o For small spills, absorb with inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.[22]

o For large spills, contact emergency services.[24] Dike the area to contain the spill.

Toxicological Information

Epoxides as a class are known for their reactivity and potential toxicity. While specific
toxicological studies on 1,2-Epoxypentane are limited, data from structurally related
compounds, such as 1,2-epoxybutane, provide valuable insights.

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

o Irritation: Causes serious eye irritation and skin irritation.[7][8] Animal studies with related
epoxides have shown irritation and inflammation of the nasal passages, lungs, and skin
following acute exposures.[12]

o Carcinogenicity: Suspected of causing cancer.[1][10] The International Agency for Research
on Cancer (IARC) has classified the related compound 1,2-epoxybutane as a Group 2B
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carcinogen, possibly carcinogenic to humans.[12] Inhalation studies in rats with 1,2-
epoxybutane have shown an increased incidence of nasal and lung tumors.[12]

» Mutagenicity: Epoxides are known to be alkylating agents and can react with DNA, leading to
mutations. 1,2-Epoxybutane has been shown to be mutagenic in bacterial assays.[16]

Stability and Reactivity

o Reactivity: Reacts with strong oxidizing agents, strong acids, and strong bases. The strained
epoxide ring is susceptible to nucleophilic attack, leading to ring-opening reactions.[8]

e Chemical Stability: Stable under recommended storage conditions.

o Possibility of Hazardous Reactions: May polymerize with the evolution of heat if
contaminated.[24]

» Conditions to Avoid: Heat, flames, sparks, and static discharge.[5][7]
¢ Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[19]

o Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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